2-benzyl-7-chloro-1-(3-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-benzyl-7-chloro-1-(3-nitrophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H15ClN2O5/c25-16-9-10-19-18(12-16)22(28)20-21(15-7-4-8-17(11-15)27(30)31)26(24(29)23(20)32-19)13-14-5-2-1-3-6-14/h1-12,21H,13H2
• InChI Key: SLQHCPKKPQQZRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC(=CC=C5)[N+](=O)[O-]
• Molecular Formula: C24H15ClN2O5
• Molecular Weight: 446.8 g/mol

Description

Compounds like “2-benzyl-7-chloro-1-(3-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione” belong to a class of organic compounds known as heterocyclic compounds, which contain one or more rings that have at least one atom (such as sulfur, oxygen, or nitrogen) that is not carbon.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry. Unfortunately, without specific data, I can’t provide an analysis of this compound’s structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Compounds with similar structures can undergo a variety of reactions, including nucleophilic substitutions or redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would include its molecular weight, boiling point, melting point, solubility in various solvents, and stability under different conditions. These properties can be predicted using computational chemistry methods.

Mechanism of Action

The mechanism of action of 2-benzyl-7-chloro-1-(3-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the coordination of metal ions with the nitrophenyl group present in the molecule. This coordination results in a change in the fluorescence properties of the compound, which can be used to detect the presence of metal ions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, some studies have shown that this compound may have potential antioxidant and anti-inflammatory properties, which could make it useful in the development of new therapeutic agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-benzyl-7-chloro-1-(3-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its high selectivity and sensitivity towards certain metal ions. This makes it a valuable tool for studying metal ion homeostasis in cells. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research involving 2-benzyl-7-chloro-1-(3-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One area of interest is the development of new fluorescent probes based on this compound for detecting other metal ions. Another potential direction is the investigation of the antioxidant and anti-inflammatory properties of this compound for the development of new therapeutic agents. Additionally, the potential toxicity of this compound could be further studied to better understand its safety profile and potential applications.

Scientific Research Applications

2-benzyl-7-chloro-1-(3-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been extensively studied for its potential applications in various scientific research areas. One of the major areas of interest is its use as a fluorescent probe for detecting metal ions in biological systems. This compound has been shown to exhibit high selectivity and sensitivity towards certain metal ions, making it a promising tool for studying metal ion homeostasis in cells.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds might be toxic or corrosive. Safety data would typically be determined through laboratory testing and would be included in a Material Safety Data Sheet.